N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide

• Molecular Formula: C21H19ClN2O4
• Molecular Weight: 398.8 g/mol
• IUPAC Name: N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H19ClN2O4/c1-13(2)28-16-8-5-14(6-9-16)20(25)23-15-7-10-18(17(22)12-15)24-21(26)19-4-3-11-27-19/h3-13H,1-2H3,(H,23,25)(H,24,26)
• InChI Key: LNSQKTICTVMJHW-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)Cl

Description

N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide, also known as CFA, is a synthetic compound that has gained attention in scientific research due to its potential as a pharmacological tool. CFA is a small molecule that has been shown to modulate the activity of certain enzymes and proteins in the body, making it a promising candidate for the development of new therapies for a variety of diseases.

Mechanism of Action

The mechanism of action of N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide is not fully understood, but it is believed to involve the modulation of certain enzymes and proteins in the body. Specifically, N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide has been shown to inhibit the activity of enzymes such as matrix metalloproteinases (MMPs) and phosphodiesterases (PDEs), which are involved in tumor growth, inflammation, and neurodegeneration. Additionally, N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide has been shown to activate certain proteins such as peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide has been shown to have a variety of biochemical and physiological effects in the body. In cancer research, N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide has been shown to inhibit the activity of MMPs, which are involved in tumor growth and metastasis. In inflammation research, N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide has been shown to reduce the production of inflammatory cytokines such as TNF-α and IL-6. In neurodegenerative disorder research, N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide has been shown to protect neurons from damage and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide in lab experiments include its small size, which allows it to easily penetrate cells and tissues, and its ability to modulate the activity of enzymes and proteins in the body. Additionally, N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide has been shown to have low toxicity, making it a relatively safe compound to use in experiments. However, one limitation of using N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer to cells or animals.

Future Directions

There are several potential future directions for research on N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide. One area of interest is the development of N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide-based therapies for cancer, inflammation, and neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide and its effects on different enzymes and proteins in the body. Finally, there is potential for the development of new analogs of N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide with improved solubility and potency.

Synthesis Methods

The synthesis of N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide involves several steps, starting with the reaction of 2-chloro-4-nitroaniline with propan-2-ol to form the corresponding nitro compound. This intermediate is then reacted with 4-hydroxybenzoic acid to form the ester, which is subsequently reduced to the alcohol using lithium aluminum hydride. Finally, the alcohol is reacted with 2-furoyl chloride to form the final product, N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide.

Scientific Research Applications

N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide has been studied for its potential as a therapeutic agent in a variety of disease models, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide has been shown to inhibit the activity of certain enzymes that are involved in tumor growth and metastasis, making it a promising candidate for the development of new cancer therapies. In inflammation research, N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide has been shown to reduce the production of inflammatory cytokines, suggesting that it may be useful in the treatment of inflammatory diseases such as arthritis. In neurodegenerative disorder research, N-[2-chloro-4-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide has been shown to protect neurons from damage and improve cognitive function in animal models of Alzheimer's disease.